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Compound of Interest

Compound Name: Methionine Sulfoximine

Cat. No.: B141240 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Methionine Sulfoximine. It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Methionine Sulfoximine is a chemical that requires careful handling due to its potential

hazards. While some sources may classify it as non-hazardous, the majority of safety data

sheets indicate that it can cause skin, eye, and respiratory irritation.[1][2][3][4] Therefore, it is

crucial to adhere to the following safety precautions.

Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazards associated with Methionine Sulfoximine are irritation to the skin, eyes,

and respiratory system.[1][2][3] Ingestion may also cause digestive tract irritation.[5]

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Specifications

Eye and Face

Safety glasses with side-

shields or chemical safety

goggles.

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166.[1][5][6]

Hand
Chemical-resistant, impervious

gloves.
Inspect gloves prior to use.[6]

Body
Laboratory coat or other

suitable protective clothing.
To prevent skin exposure.[1][5]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Recommended when

ventilation is inadequate or if

dust is generated.[1][5][6]

Operational Procedures for Safe Handling
Adherence to proper handling procedures is critical to minimize exposure and ensure a safe

working environment.

Step-by-Step Handling Protocol:

Preparation:

Ensure an eyewash station and safety shower are readily accessible.[1][5]

Work in a well-ventilated area, preferably in a chemical fume hood.[1][5]

Gather all necessary PPE and ensure it is in good condition.

Handling the Compound:

Avoid all personal contact, including inhalation of dust.[3]

Minimize dust generation and accumulation.[5]

Do not eat, drink, or smoke in the handling area.[3]
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Keep the container tightly sealed when not in use.[1][5]

Wash hands thoroughly with soap and water after handling.[3]

Storage:

Store in a cool, dry, and well-ventilated area.[1][3][5]

Keep containers securely sealed to prevent leakage.[3]

Store away from incompatible materials, such as strong oxidizing agents.[1]

For long-term stability, some suppliers recommend storing in a freezer.[1][2]

Emergency and Disposal Plans
Immediate and appropriate action is crucial in the event of an emergency.

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2][5]

Skin Contact: Immediately remove contaminated clothing and flush skin with plenty of water

for at least 15 minutes. If irritation persists, seek medical attention.[1][2][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek medical attention.[5]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Seek medical attention.[5]

Spill and Leak Procedures:

Minor Spills:

Alert personnel in the immediate area.

Wear appropriate PPE.
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Avoid breathing dust.

Carefully sweep or vacuum up the material, avoiding dust generation, and place it into a

suitable, labeled disposal container.[3][5]

Clean the spill area with soap and water.[7]

Major Spills:

Evacuate the area and alert emergency responders.[3]

Prevent the spill from entering drains or water courses.[3]

Disposal Plan:

Dispose of waste in accordance with local, state, and federal regulations.[3]

Waste materials may be classified as hazardous.[2]

Consult with a licensed professional waste disposal service.[8]

Do not empty into drains.[2]

Quantitative Data
Table 2: Physical and Chemical Properties of Methionine Sulfoximine

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/methionine%20sulfoximine.pdf
https://pim-resources.coleparmer.com/sds/39829.pdf
https://ehs.umich.edu/csp/2-6-chemical-spill-response/
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/methionine%20sulfoximine.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/methionine%20sulfoximine.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/methionine%20sulfoximine.pdf
https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ACR22720&PLANT=d__ACR
https://www.capotchem.cn/doc/viewmsds_15985-39-4.html
https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ACR22720&PLANT=d__ACR
https://www.benchchem.com/product/b141240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C5H12N2O3S[2][9]

Molecular Weight 180.23 g/mol [9][10]

Appearance White to off-white powder/solid[2]

Melting Point >210 °C (decomposes)

Boiling Point 352.2°C at 760 mmHg[4]

Density 1.46 g/cm³[4]

Solubility Soluble in water (sparingly).[4][11]

Experimental Protocol: Inhibition of Glutamine
Synthetase
Methionine Sulfoximine is a known inhibitor of glutamine synthetase.[11] While specific

experimental protocols can vary, a general methodology to assess this inhibition is as follows:

Prepare Reagents:

Prepare a stock solution of Methionine Sulfoximine in an appropriate buffer (e.g., PBS,

pH 7.2).

Prepare a solution of purified glutamine synthetase.

Prepare assay buffer containing the necessary substrates for the glutamine synthetase

reaction (e.g., glutamate, ATP, and ammonia).

Inhibition Assay:

In a microplate or similar vessel, combine the glutamine synthetase enzyme with varying

concentrations of the Methionine Sulfoximine inhibitor.

Include a control group with no inhibitor.

Pre-incubate the enzyme and inhibitor for a specific period to allow for binding.
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Initiate the enzymatic reaction by adding the substrate-containing assay buffer.

Detection and Analysis:

Measure the product of the enzymatic reaction over time. Common methods include

colorimetric assays that detect the amount of γ-glutamyl hydroxamate formed or

measuring the inorganic phosphate released from ATP hydrolysis.

Plot the reaction rate as a function of the inhibitor concentration.

Calculate the IC50 value, which represents the concentration of Methionine Sulfoximine
required to inhibit 50% of the glutamine synthetase activity.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Methionine
Sulfoximine from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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